Cas no 217661-27-3 (2-(Bromomethyl)-5-fluorobenzonitrile)

• Product Name: 2-(Bromomethyl)-5-fluorobenzonitrile
• CAS No: 217661-27-3
• MF: C₈H₅BrFN
• MW: 214.03440451622
• MDL: MFCD09261046
• CID: 252876
• PubChem ID: 22015770
• Update Time: 2025-05-23

2-(Bromomethyl)-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-fluorobenzonitrile
• 2-cyano-4-fluorobenzyl bromide
• Benzonitrile,2-(bromomethyl)-5-fluoro-
• 3-Fluoro-6-bromomethylbenzonitrile
• 2-cyano-4-fluorobenzylbromide
• Bromomethyl-5-fluorobenzonitrile
• 2-Cyano-4-fluoro-benzyl bromide
• SROUFENEQQOQIW-UHFFFAOYSA-N
• 2-Bromomethyl-5-fluorobenzonitrile
• 1052AB
• CL8697
• FCH2606007
• DTXSID10621523
• AKOS012409321
• AM803525
• EN300-68442
• FT-0647009
• DS-17921
• 217661-27-3
• MFCD09261046
• A878931
• SY107917
• SCHEMBL534825
• DB-066626
• 2-(Bromomethyl)-5-Fluoro-Benzonitrile

• MDL： MFCD09261046
• Inchi： 1S/C8H5BrFN/c9-4-6-1-2-8(10)3-7(6)5-11/h1-3H,4H2
• InChI Key： SROUFENEQQOQIW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C#N)F

Computed Properties

• Exact Mass: 212.95900
• Monoisotopic Mass: 212.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 263.6±25.0 °C at 760 mmHg
• Flash Point: 113.2±23.2 °C
• Refractive Index: 1.564
• PSA: 23.79000
• LogP: 2.59228
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(Bromomethyl)-5-fluorobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(Bromomethyl)-5-fluorobenzonitrile

2-(Bromomethyl)-5-fluorobenzonitrile: A Comprehensive Overview

The compound 2-(Bromomethyl)-5-fluorobenzonitrile, identified by the CAS number 217661-27-3, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromomethyl group, a fluorine atom, and a cyano group on a benzene ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials science. The bromomethyl substitution on the benzene ring introduces reactivity that can be exploited in various synthetic transformations. For instance, the bromomethyl group can act as an electrophilic site, enabling nucleophilic substitutions or additions, which are crucial in the construction of complex molecular architectures. Additionally, the fluorine atom at the 5-position enhances the molecule's electronic properties, making it suitable for applications in optoelectronics and sensor technologies.

The synthesis of 2-(Bromomethyl)-5-fluorobenzonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a methyl-substituted fluorobenzonitrile derivative, followed by purification to isolate the desired product. Researchers have also explored alternative methods, such as coupling reactions or Friedel-Crafts alkylation, to improve the efficiency and scalability of the synthesis. These advancements have been documented in recent publications, emphasizing the need for sustainable and cost-effective synthetic strategies.

In terms of applications, fluorobenzonitrile derivatives like this compound are increasingly being used as building blocks in organic synthesis. Their ability to undergo various transformations makes them versatile intermediates in the production of pharmaceuticals, agrochemicals, and advanced materials. For example, the cyano group can be converted into other functional groups through simple chemical reactions, expanding the range of potential applications. Furthermore, the presence of both bromine and fluorine atoms allows for selective reactivity, enabling chemists to design molecules with tailored properties.

The structural uniqueness of 2-(Bromomethyl)-5-fluorobenzonitrile also contributes to its stability under certain conditions. Studies have shown that the compound exhibits good thermal stability and resistance to oxidation, making it suitable for use in high-temperature environments or prolonged storage. However, its reactivity towards nucleophiles necessitates careful handling during synthesis and application.

From an environmental perspective, understanding the fate and behavior of fluorinated aromatic compounds is critical for assessing their potential impact on ecosystems. Recent research has focused on evaluating their biodegradation pathways and toxicity profiles to ensure safe handling and disposal practices. These studies are essential for aligning industrial applications with sustainability goals and regulatory requirements.

In conclusion, 2-(Bromomethyl)-5-fluorobenzonitrile, with its unique combination of functional groups and versatile reactivity, continues to be a focal point in chemical research. Its role as a key intermediate in organic synthesis underscores its importance across multiple industries. As advancements in synthetic methodologies and application development progress, this compound is poised to play an even greater role in shaping future innovations in chemistry.